Cas no 118407-74-2 ((+/-)-heraclenol)

(+/-)-heraclenol structure
(+/-)-heraclenol structure
Product Name:(+/-)-heraclenol
CAS No:118407-74-2
MF:C16H16O6
MW:304.294645309448
CID:2075478
PubChem ID:328236
Update Time:2025-04-21

(+/-)-heraclenol Chemical and Physical Properties

Names and Identifiers

    • (+/-)-heraclenol
    • (R)-geraclenol
    • (R)-heraclenol
    • 8-(2,3-dihydroxy-3-methylbutoxy)psoralen
    • 8-(2',3'-dihydroxyisopentyloxy)psoralen
    • 9-(2,3-dihydroxy-3-methyl-butoxy)-furo[3,2-g]chromen-7-one
    • aviprin
    • Heraclenin-hydrat , Heraclenol
    • Heraclenin-hydrat
    • Heraclenol
    • HY-N4052A
    • komalin
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2,3-dihydroxy-3-methylbutoxy)-,(S)-
    • 9-(2,3-dihydroxy-3-methylbutoxy)-7-furo[3,2-g][1]benzopyranone
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]-
    • NSC-306227
    • NCGC00179981-01
    • HMS3344K11
    • 9-[(2R)-2,3-dihydroxy-3-methylbutoxy]furo[3,2-g]chromen-7-one
    • PFA07942
    • Q27165654
    • 26091-76-9
    • 9-(2,3-dihydroxy-3-methylbutoxy)furo[3,2-g]chromen-7-one
    • 9-(2,3-dihydroxy-3-methylbutoxy)-2H-furo[3,2-g]chromen-2-one
    • CHEBI:93899
    • NSC306227
    • NS00097261
    • CHEMBL454062
    • 118407-74-2
    • HERALENOL
    • MEGxp0_000083
    • ( inverted exclamation markA)-Heraclenol
    • CS-0891248
    • AKOS032948363
    • BDBM50361380
    • ACon1_001942
    • Isosaxalin; Heraclenol
    • BRD-A77050075-001-01-8
    • Inchi: 1S/C16H16O6/c1-16(2,19)11(17)8-21-15-13-10(5-6-20-13)7-9-3-4-12(18)22-14(9)15/h3-7,11,17,19H,8H2,1-2H3
    • InChI Key: FOINLJRVEBYARJ-UHFFFAOYSA-N
    • SMILES: CC(C(COC1C2=C(C=CC(O2)=O)C=C2C=1OC=C2)O)(O)C

Computed Properties

  • Exact Mass: 304.09468823Da
  • Monoisotopic Mass: 304.09468823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 89.1Ų
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